Cas no 91247-08-4 (Ethyl 2-isopropylisonicotinate)

• Product Name: Ethyl 2-isopropylisonicotinate
• CAS No: 91247-08-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4826947
• Update Time: 2025-04-23

Ethyl 2-isopropylisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isopropylisonicotinate
• GS2362
• J3.545.854I
• 2-Isopropylpyridine-4-carboxylic acid ethyl ester

• Inchi： 1S/C11H15NO2/c1-4-14-11(13)9-5-6-12-10(7-9)8(2)3/h5-8H,4H2,1-3H3
• InChI Key： LVXIZYXARMUGMO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-isopropylisonicotinate

Comprehensive Guide to Ethyl 2-isopropylisonicotinate (CAS No. 91247-08-4): Properties, Applications, and Market Insights

Ethyl 2-isopropylisonicotinate (CAS No. 91247-08-4) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and fragrance formulations. This ester derivative of isonicotinic acid has gained significant attention due to its unique chemical structure and versatile applications. With the growing demand for high-purity chemical intermediates, understanding this compound's characteristics becomes crucial for researchers and industry professionals.

The molecular structure of Ethyl 2-isopropylisonicotinate features both ester and pyridine functional groups, contributing to its distinct physicochemical properties. Recent studies highlight its potential as a building block in drug discovery and flavor & fragrance applications. As the chemical industry shifts toward sustainable synthesis methods, this compound has emerged as a subject of interest for green chemistry researchers exploring eco-friendly production processes.

In pharmaceutical applications, Ethyl 2-isopropylisonicotinate serves as a key intermediate for developing various active pharmaceutical ingredients (APIs). Its structural characteristics make it particularly valuable in creating novel heterocyclic compounds with potential biological activities. The compound's stability and reactivity profile have positioned it as a preferred choice for medicinal chemists working on central nervous system (CNS) targeted therapies and anti-inflammatory agents.

The agrochemical sector utilizes Ethyl 2-isopropylisonicotinate in developing advanced crop protection products. Its molecular framework allows for the creation of next-generation pesticides with improved efficacy and environmental profiles. Recent innovations in precision agriculture have increased demand for specialized intermediates like this compound, particularly for formulations requiring selective herbicidal activity or plant growth regulation properties.

From a market perspective, the global demand for Ethyl 2-isopropylisonicotinate has shown steady growth, driven by expanding pharmaceutical R&D and increasing agricultural chemical needs. Industry analysts note particular interest from contract research organizations (CROs) and specialty chemical manufacturers seeking high-quality intermediates. The compound's supply chain has adapted to meet these demands, with manufacturers focusing on GMP-compliant production and consistent quality control measures.

Quality specifications for Ethyl 2-isopropylisonicotinate typically include parameters such as purity (generally ≥98%), appearance (colorless to pale yellow liquid), and specific gravity. Advanced analytical techniques like HPLC and GC-MS are employed to ensure batch-to-batch consistency. Storage recommendations usually emphasize protection from moisture and light, with optimal conditions being cool, dry environments in appropriately sealed containers.

Recent technological advancements have improved the synthesis routes for Ethyl 2-isopropylisonicotinate, with particular focus on catalytic efficiency and waste reduction. Modern synthetic approaches often employ microwave-assisted reactions or continuous flow chemistry techniques to enhance yield and reduce environmental impact. These innovations align with the chemical industry's broader shift toward sustainable manufacturing practices and green chemistry principles.

Safety considerations for handling Ethyl 2-isopropylisonicotinate include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as hazardous under normal handling conditions, material safety data sheets recommend avoiding prolonged exposure and implementing good laboratory practices. The compound's biodegradability profile and ecotoxicological data have become increasingly important evaluation criteria for environmentally conscious manufacturers.

Future research directions for Ethyl 2-isopropylisonicotinate may explore its potential in emerging fields like biocatalysis and organometallic chemistry. The compound's structural features make it an interesting candidate for developing metal-organic frameworks (MOFs) or as a ligand in catalytic systems. Additionally, its applications in electronic materials and specialty coatings represent promising areas for further investigation and commercial development.

For researchers and procurement specialists seeking Ethyl 2-isopropylisonicotinate, it's essential to verify supplier credentials and request comprehensive certificates of analysis. The market offers various grades tailored to different applications, from research-grade purity to industrial-scale quantities. As regulatory landscapes evolve, staying informed about regional chemical compliance requirements and REACH documentation becomes increasingly important for international transactions.